Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone

• CAS RN: 5641-33-8
• Molecular Formula: C20H18F4N4O
• Molecular Weight: 406.4 g/mol
• IUPAC Name: azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone
• InChI: InChI=1S/C20H18F4N4O/c21-14-7-5-13(6-8-14)15-11-17(20(22,23)24)28-18(25-15)12-16(26-28)19(29)27-9-3-1-2-4-10-27/h5-8,11-12H,1-4,9-10H2
• InChI Key: ZPRMVXIWDAGRNB-UHFFFAOYSA-N
• SMILES: C1CCCN(CC1)C(=O)C2=NN3C(=CC(=NC3=C2)C4=CC=C(C=C4)F)C(F)(F)F

Description

Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is a chemical compound that has gained a significant amount of attention in scientific research due to its potential therapeutic applications. This compound is a pyrazolo[1,5-a]pyrimidine derivative that has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone is not fully understood. However, it has been reported that the compound inhibits the activity of certain enzymes and receptors, which are involved in the regulation of various cellular processes. This inhibition leads to the disruption of cellular pathways, which ultimately results in the observed biological activities of the compound.
Biochemical and Physiological Effects:
Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been shown to have various biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and to have antiviral and antibacterial activities. The compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has several advantages for lab experiments. The compound is relatively easy to synthesize, and it has been shown to have potent biological activities in various preclinical studies. However, the compound has some limitations for lab experiments. It has poor solubility in aqueous solutions, which can make it difficult to administer in certain experiments. Additionally, the mechanism of action of the compound is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for research on Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone. One direction is to further investigate the mechanism of action of the compound and to identify the specific enzymes and receptors that it targets. Another direction is to study the compound in animal models of various diseases to determine its potential therapeutic applications. Additionally, future research could focus on developing more effective methods for administering the compound in experiments.

Synthesis Methods

The synthesis of Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been reported in the literature. The synthesis involves the reaction of 4-fluoroaniline with trifluoroacetic acid to form a trifluoroacetamide intermediate. This intermediate is then reacted with 2-aminopyrazolo[1,5-a]pyrimidine and 1-azepanone to form Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone.

Scientific Research Applications

Azepan-1-yl-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidin-2-yl]methanone has been studied extensively for its potential therapeutic applications. It has shown promising results in various preclinical studies, including anticancer, antiviral, and antibacterial activities. The compound has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.